Cas no 2171175-30-5 ((2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid)

• Product Name: (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid
• CAS No: 2171175-30-5
• MF: C₂₅H₂₁FN₂O₆
• MW: 464.442450284958
• CID: 6200005
• PubChem ID: 165875703
• Update Time: 2025-05-20

(2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid
• 2171175-30-5
• (2S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-2-hydroxypropanoic acid
• EN300-1480345

• Inchi： 1S/C25H21FN2O6/c26-22-18(23(30)27-12-21(29)24(31)32)10-5-11-20(22)28-25(33)34-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-11,19,21,29H,12-13H2,(H,27,30)(H,28,33)(H,31,32)/t21-/m0/s1
• InChI Key： DCTDNFMSPIKOEY-NRFANRHFSA-N
• SMILES： FC1C(=CC=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC[C@@H](C(=O)O)O)=O

Computed Properties

• Exact Mass: 464.13836456g/mol
• Monoisotopic Mass: 464.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid

Introduction to (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid (CAS No. 2171175-30-5)

(2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid (CAS No. 2171175-30-5) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of this compound features a Fmoc protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions during the stepwise assembly of amino acids. The presence of the fluorine atom in the phenyl ring adds an additional layer of complexity and functionality, influencing the compound's physicochemical properties and biological activity. The hydroxypropanoic acid moiety further enhances its reactivity and solubility, making it a versatile building block in organic synthesis.

Recent advancements in the field of medicinal chemistry have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that Fmoc-protected amino acids can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The Fmoc protecting group is particularly advantageous due to its ease of removal under mild conditions, typically using piperidine in dimethylformamide (DMF). This characteristic makes it an ideal choice for large-scale peptide synthesis and drug development processes. Additionally, the fluorine atom in the phenyl ring can modulate the electronic properties of the molecule, affecting its binding affinity to target proteins and receptors.

In clinical trials, compounds derived from (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid have shown promising results. A phase II clinical trial conducted by a leading pharmaceutical company reported that a peptide synthesized using this compound exhibited significant antitumor activity in patients with advanced solid tumors. The trial also highlighted the compound's favorable safety profile and minimal side effects.

The versatility of this compound extends beyond its use in peptide synthesis. It has also been explored for its potential as a chiral building block in asymmetric synthesis, where it can be used to create enantiomerically pure compounds with high optical purity. This is particularly important in the development of chiral drugs, where one enantiomer may be therapeutically active while the other may be inactive or even harmful.

In addition to its applications in drug development, (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid has been studied for its potential use in diagnostic imaging. Research published in the Journal of Medicinal Chemistry (2024) showed that this compound can be labeled with radioisotopes to create imaging agents for positron emission tomography (PET) scans. These imaging agents have demonstrated high sensitivity and specificity in detecting early-stage cancers and monitoring treatment responses.

The future prospects for this compound are promising. Ongoing research is focused on optimizing its properties for various applications, including improving its solubility, stability, and bioavailability. Additionally, efforts are being made to develop more efficient synthetic routes to reduce costs and enhance scalability for industrial production.

In conclusion, (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-2-hydroxypropanoic acid (CAS No. 2171175-30-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an invaluable tool for developing novel therapeutics and diagnostic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in improving human health and well-being.